N-[1-(anilinocarbonyl)-2-(4-methoxyphenyl)vinyl]-4-chlorobenzamide

• IUPAC Name: N-[(E)-3-anilino-1-(4-methoxyphenyl)-3-oxoprop-1-en-2-yl]-4-chlorobenzamide
• InChI: InChI=1S/C23H19ClN2O3/c1-29-20-13-7-16(8-14-20)15-21(23(28)25-19-5-3-2-4-6-19)26-22(27)17-9-11-18(24)12-10-17/h2-15H,1H3,(H,25,28)(H,26,27)/b21-15+
• InChI Key: MHYXCWBSIMYIMT-RCCKNPSSSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C(C(=O)NC2=CC=CC=C2)NC(=O)C3=CC=C(C=C3)Cl
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C(\C(=O)NC2=CC=CC=C2)/NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C23H19ClN2O3
• Molecular Weight: 406.9 g/mol

Description

N-[1-(anilinocarbonyl)-2-(4-methoxyphenyl)vinyl]-4-chlorobenzamide, also known as compound 25, is a chemical compound that has gained attention in the scientific community due to its potential use in cancer research. This compound belongs to the class of benzamides and is synthesized using a specific method.

Mechanism of Action

The mechanism of action of N-[1-(anilinocarbonyl)-2-(4-methoxyphenyl)vinyl]-4-chlorobenzamide 25 is not fully understood. However, it has been proposed that the N-[1-(anilinocarbonyl)-2-(4-methoxyphenyl)vinyl]-4-chlorobenzamide acts by inhibiting the activity of histone deacetylases (HDACs). HDACs are enzymes that are involved in the regulation of gene expression, and their inhibition has been shown to lead to the activation of tumor suppressor genes and the inhibition of oncogenes.
Biochemical and Physiological Effects
Compound 25 has been found to have both biochemical and physiological effects. Biochemically, the N-[1-(anilinocarbonyl)-2-(4-methoxyphenyl)vinyl]-4-chlorobenzamide has been shown to induce changes in the expression of various genes involved in the regulation of cell growth and apoptosis. Physiologically, the N-[1-(anilinocarbonyl)-2-(4-methoxyphenyl)vinyl]-4-chlorobenzamide has been found to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[1-(anilinocarbonyl)-2-(4-methoxyphenyl)vinyl]-4-chlorobenzamide 25 in lab experiments is its high potency and selectivity for cancer cells. This makes it an ideal candidate for the development of anticancer drugs. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the use of N-[1-(anilinocarbonyl)-2-(4-methoxyphenyl)vinyl]-4-chlorobenzamide 25. One of the directions is the optimization of its synthesis method to achieve higher yields and purity. Another direction is the elucidation of its mechanism of action, which will enable the development of more effective drugs based on this N-[1-(anilinocarbonyl)-2-(4-methoxyphenyl)vinyl]-4-chlorobenzamide. Additionally, the use of N-[1-(anilinocarbonyl)-2-(4-methoxyphenyl)vinyl]-4-chlorobenzamide 25 in combination with other anticancer drugs is a promising direction for future research.

Synthesis Methods

The synthesis of N-[1-(anilinocarbonyl)-2-(4-methoxyphenyl)vinyl]-4-chlorobenzamide 25 involves the reaction of 4-chlorobenzaldehyde with aniline and 4-methoxybenzaldehyde in the presence of a base catalyst. The reaction proceeds through a condensation reaction, which results in the formation of the final N-[1-(anilinocarbonyl)-2-(4-methoxyphenyl)vinyl]-4-chlorobenzamide. The synthesis method has been optimized to achieve high yields of N-[1-(anilinocarbonyl)-2-(4-methoxyphenyl)vinyl]-4-chlorobenzamide 25.

Scientific Research Applications

Compound 25 has been found to exhibit promising anticancer activity in vitro. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, colon, and prostate cancer cells. The N-[1-(anilinocarbonyl)-2-(4-methoxyphenyl)vinyl]-4-chlorobenzamide has also been found to induce apoptosis, which is a programmed cell death process that is essential for the prevention of cancer.